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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the NanoPutian

"NanoProfessionals," a unique class of anthropomorphic molecules. This document details

their synthesis, quantitative data, and the mechanism of their self-assembly on gold surfaces,

offering insights for researchers in nanotechnology and materials science.

Introduction to NanoPutian "NanoProfessionals"
NanoPutians are a series of organic molecules with structural formulas resembling human

figures.[1][2] Designed and synthesized in 2003 by the research group of James Tour at Rice

University, these molecules were initially created as an engaging tool for chemistry education.

[1][2] The foundational molecule of this series is the "NanoKid."[1] From this basic structure, a

variety of "NanoProfessionals" can be synthesized by modifying the "head" group, resulting in

figures such as the NanoAthlete, NanoPilgrim, NanoGreenBeret, NanoJester, NanoMonarch,

NanoTexan, NanoScholar, NanoBaker, and NanoChef.[1]

Synthesis of the Core Structure: The NanoKid
The synthesis of any NanoProfessional begins with the construction of the NanoKid. This is a

convergent synthesis involving the preparation of an upper and lower body, which are then

coupled.[2][3]

Synthesis of the Upper Body
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The upper body synthesis starts from 1,4-dibromobenzene. The key steps involve iodination,

followed by Sonogashira coupling to attach the "arms" (3,3-dimethylbutyne). Formylation using

n-butyllithium and DMF creates an aldehyde group, which is then protected as a 1,3-dioxolane

acetal, forming the "head" of the NanoKid.

Synthesis of the Lower Body
The synthesis of the lower body begins with p-nitroaniline.[1][2] A series of reactions, including

bromination and a Sandmeyer reaction for iodination, leads to 3,5-dibromoiodobenzene.[1][3]

Sonogashira coupling is then used to attach the "legs" (1-pentyne).[1]

Coupling of the Upper and Lower Bodies
The final step in the NanoKid synthesis is a palladium-copper catalyzed Sonogashira coupling

reaction between the iodinated upper body and the ethynyl group of the lower body.[2][3]

Transformation into "NanoProfessionals": Acetal
Exchange
The various NanoProfessionals are synthesized from the NanoKid through an acetal exchange

reaction.[1] This reaction modifies the 1,3-dioxolane "head" of the NanoKid.

General Experimental Protocol
The general procedure involves reacting NanoKid with an excess of a specific 1,2- or 1,3-diol

in the presence of a catalytic amount of p-toluenesulfonic acid.[1] The reaction is typically

heated using microwave irradiation for a few minutes, which significantly reduces the reaction

time.[1]

Generalized Experimental Protocol for the Synthesis of NanoProfessionals:

Reagents:

NanoKid

Appropriate 1,2- or 1,3-diol (see Table 1)

p-Toluenesulfonic acid (catalytic amount)
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Solvent (e.g., 2-propanol)

Apparatus:

Microwave reactor

Reaction vessel

Procedure:

Dissolve NanoKid in the solvent within the reaction vessel.

Add an excess of the desired diol to the solution.

Add a catalytic amount of p-toluenesulfonic acid.

Irradiate the mixture in a microwave reactor for a specified time (typically a few minutes).

After cooling, the product can be isolated and purified using standard chromatographic

techniques.

Characterization is performed using mass spectrometry and ¹H NMR to confirm the

structure.

Quantitative Data
The NanoPutians have been characterized using mass spectrometry and NMR spectroscopy.

[4] While specific yields for every individual NanoProfessional are not readily available in

summarized form, a combinatorial experiment demonstrated the simultaneous synthesis of a

diverse population of NanoPutians.[4]

Table 1: Diols Used for the Synthesis of Various NanoProfessionals
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NanoProfessional Diol Used for Acetal Exchange

NanoAthlete (±)-2,3-Butanediol

NanoPilgrim (±)-2,3-Diphenyl-2,3-butanediol

NanoGreenBeret 1,2-Cyclohexanediol

NanoJester 2,2-Dimethyl-1,3-propanediol

NanoMonarch cis-1,2-Cyclohexanediol

NanoTexan 1,3-Propanediol

NanoScholar 1,2-Benzenedimethanol

NanoBaker 1,2-Pentanediol

NanoChef Catechol

Note: The synthesis of NanoChef required a modified procedure using chlorotrimethylsilane

due to polymerization issues under microwave conditions.[4]

Mechanism of Action: Self-Assembly on Gold
Surfaces
While NanoPutians do not have known biological signaling pathways, their design allows for a

specific "mechanism of action" related to surface science: the ability to "stand" on a gold

surface. This is achieved by functionalizing the "legs" of the NanoKid with thiol (R-SH) groups.

[1]

The sulfur atoms of the thiol groups have a strong affinity for gold and can form a stable, semi-

covalent bond with the gold surface. This interaction drives the spontaneous self-assembly of

the thiol-functionalized NanoPutians into an ordered, crystalline-like monolayer on the gold

substrate.[5] The van der Waals interactions between the hydrocarbon chains of adjacent

NanoPutians also contribute to the stability and ordering of the monolayer.

Experimental Protocol for Self-Assembly
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The acetyl-protected thiol groups on the NanoKid's "feet" are deprotected using ammonium

hydroxide in THF to yield the free thiols. A gold-plated substrate is then immersed in this

solution and incubated for several days to allow for the self-assembly of the NanoPutians in an

upright orientation on the surface.[1]

Visualizations
To further elucidate the concepts discussed, the following diagrams illustrate the key

processes.
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Figure 1. General Synthesis Workflow for NanoProfessionals
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Caption: Figure 1. General Synthesis Workflow for NanoProfessionals
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Figure 2. Acetal Exchange for NanoProfessional Synthesis
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Figure 3. Self-Assembly of Thiol-Functionalized NanoPutians on Gold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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